Methoxycarbonylamino acetic acid methyl ester

• IUPAC Name: methyl 2-(methoxycarbonylamino)acetate
• InChI: InChI=1S/C5H9NO4/c1-9-4(7)3-6-5(8)10-2/h3H2,1-2H3,(H,6,8)
• InChI Key: SYMYZVXEVWVLQT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CNC(=O)OC
• Molecular Formula: C5H9NO4
• Molecular Weight: 147.13 g/mol

Description

“Methoxycarbonylamino acetic acid methyl ester” is a specific type of ester. Esters are organic compounds that are derived from carboxylic acids and alcohols. They are often used in a wide variety of applications, including as solvents and plasticizers.

Synthesis Analysis

The synthesis of esters like “Methoxycarbonylamino acetic acid methyl ester” typically involves the reaction of a carboxylic acid with an alcohol in the presence of a strong acid, such as sulfuric acid. This process is known as Fischer Esterification. Another method involves the use of diazomethane.

Molecular Structure Analysis

The molecular structure of “Methoxycarbonylamino acetic acid methyl ester” is likely to be complex, given the presence of multiple functional groups. The molecular weight of a similar compound, “Acetic acid, methoxy-, methyl ester”, is 104.1045.

Chemical Reactions Analysis

Esters can undergo a variety of chemical reactions. For example, they can be hydrolyzed back into their constituent alcohols and carboxylic acids in the presence of strong bases or acids. They can also react with Grignard reagents to form tertiary alcohols.

Physical And Chemical Properties Analysis

Esters have polar bonds but do not engage in hydrogen bonding, which makes their boiling points intermediate between nonpolar alkanes and alcohols, which do engage in hydrogen bonding. They can engage in hydrogen bonding with water, so esters of low molar mass are somewhat soluble in water.

Mechanism of Action

The mechanism of action for esters depends on the specific reaction. For example, in the Fischer Esterification process, the first step is a simple acid-base reaction to deprotonate the carboxylic acid. The carboxylate then acts as a nucleophile in an SN2 reaction with protonated diazomethane to produce the ester.

Safety and Hazards

Esters can be hazardous. For example, “Methyl acetate”, a type of ester, is considered highly flammable and can cause serious eye irritation and drowsiness or dizziness. It’s important to handle esters with care, avoiding contact with skin and eyes, and ensuring good ventilation.

Future Directions

Esters like “Methoxycarbonylamino acetic acid methyl ester” have potential for future research and applications. For instance, esters are often used as precursors for biologically active agents. They can also be used to modify the pharmacokinetics of pharmaceutical agents.

Synthesis routes and methods

Procedure details

10.71 grams of monobromo acetic acid methyl ester, 8.52 grams of potassium cyanate and 7.85 grams of methanol were heated in 70 ml of DMF following the procedure of Example 1 gave 6.62 grams (64.3%) of methoxycarbonylamino acetic acid methyl ester having a boiling point of 67°-8° C./0.0013 mbar.